1. Home
  2. Product
  3. Main Products
  4. (4E)-1-[2-(Dimethylamino)ethyl]-5-(4-hydroxy-3-methoxyphenyl)-4-[hydroxy(phenyl)methylidene]pyrrolidine-2,3-dione
(4E)-1-[2-(Dimethylamino)ethyl]-5-(4-hydroxy-3-methoxyphenyl)-4-[hydroxy(phenyl)methylidene]pyrrolidine-2,3-dione (4E)-1-[2-(Dimethylamino)ethyl]-5-(4-hydroxy-3-methoxyphenyl)-4-[hydroxy(phenyl)methylidene]pyrrolidine-2,3-dione
Brand Name: Vulcanchem
CAS No.: 309923-39-5
VCID: VC0389438
InChI: InChI=1S/C22H24N2O5/c1-23(2)11-12-24-19(15-9-10-16(25)17(13-15)29-3)18(21(27)22(24)28)20(26)14-7-5-4-6-8-14/h4-10,13,19,25-26H,11-12H2,1-3H3/b20-18+
SMILES: C[NH+](C)CCN1C(C(=C(C2=CC=CC=C2)[O-])C(=O)C1=O)C3=CC(=C(C=C3)O)OC
Molecular Formula: C22H24N2O5
Molecular Weight: 396.4g/mol

(4E)-1-[2-(Dimethylamino)ethyl]-5-(4-hydroxy-3-methoxyphenyl)-4-[hydroxy(phenyl)methylidene]pyrrolidine-2,3-dione

CAS No.: 309923-39-5

Main Products

VCID: VC0389438

Molecular Formula: C22H24N2O5

Molecular Weight: 396.4g/mol

(4E)-1-[2-(Dimethylamino)ethyl]-5-(4-hydroxy-3-methoxyphenyl)-4-[hydroxy(phenyl)methylidene]pyrrolidine-2,3-dione - 309923-39-5

CAS No. 309923-39-5
Product Name (4E)-1-[2-(Dimethylamino)ethyl]-5-(4-hydroxy-3-methoxyphenyl)-4-[hydroxy(phenyl)methylidene]pyrrolidine-2,3-dione
Molecular Formula C22H24N2O5
Molecular Weight 396.4g/mol
IUPAC Name (E)-[1-[2-(dimethylazaniumyl)ethyl]-2-(4-hydroxy-3-methoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene]-phenylmethanolate
Standard InChI InChI=1S/C22H24N2O5/c1-23(2)11-12-24-19(15-9-10-16(25)17(13-15)29-3)18(21(27)22(24)28)20(26)14-7-5-4-6-8-14/h4-10,13,19,25-26H,11-12H2,1-3H3/b20-18+
Standard InChIKey WIVZOJBRCPFUMR-CZIZESTLSA-N
Isomeric SMILES C[NH+](C)CCN1C(/C(=C(/C2=CC=CC=C2)\[O-])/C(=O)C1=O)C3=CC(=C(C=C3)O)OC
SMILES C[NH+](C)CCN1C(C(=C(C2=CC=CC=C2)[O-])C(=O)C1=O)C3=CC(=C(C=C3)O)OC
Canonical SMILES C[NH+](C)CCN1C(C(=C(C2=CC=CC=C2)[O-])C(=O)C1=O)C3=CC(=C(C=C3)O)OC
PubChem Compound 5782033
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19